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What exactly is FCCP?

FCCP is a protonophore that is extensively studied to determine the function of mitochondria in cell function. It is a protonophore (H+ Ionophore) and an uncoupler of oxidative phosphorylation within mitochondria. It can depolarize mitochondrial membranes as well as plasma. FCCP has been proven to exert various effects on cellular calcium. It blocks the background K+ current, induces an inward current that is small, reduces acidity by 0.1 units, and triggers an increase in intracellular [Na+[Na+]. FCCP enhances Mg2+-ATPase function, inhibits the production of b-amyloid and mimics the action of the selective glutamate antagonist N-methyl-D-aspartate (NMDA) for mitochondrial superoxide generation.

Applications of FCCP